Cas no 182127-90-8 (AG-205/33127025)

AG-205/33127025 structure
AG-205/33127025 structure
Product Name:AG-205/33127025
CAS No:182127-90-8
MF:C8H5F3N2S
MW:218.198910474777
MDL:MFCD00470224
CID:2783448
PubChem ID:1415468
Update Time:2025-04-21

AG-205/33127025 Chemical and Physical Properties

Names and Identifiers

    • AKOS B014700
    • ART-CHEM-BB B014700
    • 2-MERCAPTO-4-METHYL-6-TRIFLUOROMETHYL-NICOTINONITRILE
    • 2-Mercapto-4-methyl-6-(trifluoromethyl)nicotinonitrile
    • 4-methyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
    • 4-methyl-2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
    • 182127-90-8
    • MFCD00470224
    • CS-0280646
    • STK315342
    • AKOS003676455
    • AG-205/33127025
    • 1,2-Dihydro-4-methyl-2-thioxo-6-(trifluoromethyl)pyridine-3-carbonitrile
    • EN300-228726
    • 4-methyl-2-thioxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
    • 4-METHYL-2-THIOXO-6-(TRIFLUOROMETHYL)-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
    • AKOS000305097
    • DTXSID90362826
    • STK312368
    • HHA12790
    • DTXCID10313875
    • 3-cyano-4-methyl-6-trifluoromethylpyridine-2(1h)-thione
    • MDL: MFCD00470224
    • Inchi: 1S/C8H5F3N2S/c1-4-2-6(8(9,10)11)13-7(14)5(4)3-12/h2H,1H3,(H,13,14)
    • InChI Key: AVJUGRADFNKISA-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=C(C)C=C(C(F)(F)F)N1

Computed Properties

  • Exact Mass: 218.01255383Da
  • Monoisotopic Mass: 218.01255383Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.9Ų

AG-205/33127025 Pricemore >>

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